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Compound of Interest

Compound Name: Isohericerin

Cat. No.: B12419946

Essential Safety and Handling Guide for
Isohericerin

This document provides crucial safety and logistical information for the handling and disposal
of Isohericerin (also known as Hericerin). The following procedural guidance is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Disclaimer: No specific Safety Data Sheet (SDS) for Isohericerin is publicly available. The
information provided herein is based on the known chemical and biological properties of
Isohericerin and general principles of laboratory safety for handling solid chemical compounds
with biological activity. A formal risk assessment should be conducted by the user's institution
prior to handling.

Chemical and Physical Properties of Isohericerin

The following table summarizes the known quantitative data for Isohericerin.
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Property Value Reference
Synonyms Hericerin [1]
CAS Number 140381-53-9 [1][2]
Molecular Formula C27H33NO3 [11[2]
Molecular Weight 419.6 g/mol [1112]
Appearance Solid [1]
Purity >98% [1]
Solubility Slightly soluble in DMSO (0.1- o
1 mg/ml)

Storage Temperature -20°C [1]
Stability > 4 years at -20°C [1]

Hazard Identification and Precautionary Measures

While specific toxicity data for Isohericerin is not available, its known biological activities
warrant a cautious approach.

o Cytotoxicity: Isohericerin has demonstrated cytotoxic effects against A549 lung and HelLa
cervical cancer cells[1]. Therefore, it should be handled as a potentially cytotoxic agent.
Uncorking or transferring the powder should be performed in a way that minimizes the
generation of dust.

e [rritation: As with many fine chemical powders, Isohericerin may cause skin, eye, and
respiratory irritation[3][4][5].

o Unknown Hazards: The full toxicological profile of Isohericerin is unknown. It is prudent to
treat it as a compound of unknown toxicity and handle it with appropriate care.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling
Isohericerin.
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Specifications and

PPE Category Item .

Rationale

Wear two pairs of nitrile
Hand Protection Nitrile gloves gloves. Change gloves

immediately if contaminated.

Eye Protection

Safety glasses with side

shields or goggles

Must be worn to protect
against splashes or airborne
powder[4][5][6].

Skin and Body Protection

Laboratory coat

A fully buttoned lab coat
should be worn. Consider a
disposable gown for larger

quantities.

Respiratory Protection

N95 or higher rated respirator

Recommended when handling
the solid compound outside of
a certified chemical fume hood
to prevent inhalation of

airborne particles.

Operational Plan: Handling and Experimental

Workflow

A systematic approach is essential for safely handling and using Isohericerin.

Experimental Protocol for Reconstitution:

o Preparation: Before handling the solid, ensure all necessary PPE is donned correctly.

Prepare the workspace within a certified chemical fume hood or a glove box.

» Weighing: Use an analytical balance inside the fume hood. To minimize dust, do not pour the
powder. Use a spatula to carefully transfer the desired amount of Isohericerin to a tared
weigh boat or directly into the final vial.

e Solubilization: Add the desired volume of DMSO to the vial containing the Isohericerin
powder. Cap the vial securely.
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» Mixing: Gently vortex or sonicate the solution until the solid is fully dissolved.

» Storage of Stock Solution: Store the resulting solution in a tightly sealed vial at -20°C.

Experimental Workflow Diagram:
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'
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:
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:
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Storage
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Caption: Workflow for the safe handling and reconstitution of Isohericerin.
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Emergency Procedures

In the event of accidental exposure, follow these immediate steps:

Exposure Route First Aid Measures

Immediately wash the affected area with
Skin Contact copious amounts of soap and water. Remove

contaminated clothing.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i

upper and lower eyelids[4]. Seek medical

attention.

Move the individual to fresh air. If breathing is

Inhalation o ) ) )
difficult, provide oxygen. Seek medical attention.
Do NOT induce vomiting. Wash out the mouth

Ingestion with water and give plenty of water to drink.

Seek immediate medical attention.

Disposal Plan

All waste contaminated with Isohericerin must be treated as hazardous chemical waste.
Disposal Protocol:

o Solid Waste: All disposable items that have come into contact with Isohericerin (e.g.,
gloves, weigh boats, pipette tips) should be placed in a dedicated, sealed, and clearly
labeled hazardous waste container.

» Liquid Waste: Unused or waste solutions of Isohericerin should be collected in a sealed,
labeled hazardous waste container. Do not pour down the drain.

» Decontamination: All non-disposable equipment should be thoroughly rinsed with a suitable
solvent (e.g., ethanol) to remove any residual Isohericerin. The rinsate should be collected
as hazardous liquid waste.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://chemmanagement.ehs.com/9/9F053429-5049-4FB7-9675-B04901F4D294/pdf/XNKXJD
https://www.benchchem.com/product/b12419946?utm_src=pdf-body
https://www.benchchem.com/product/b12419946?utm_src=pdf-body
https://www.benchchem.com/product/b12419946?utm_src=pdf-body
https://www.benchchem.com/product/b12419946?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

o Final Disposal: The sealed hazardous waste containers should be disposed of through your
institution's environmental health and safety office in accordance with local, state, and
federal regulations.

Disposal Workflow Diagram:
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Caption: Waste disposal workflow for Isohericerin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12419946#personal-protective-equipment-for-
handling-isohericerin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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